Cas no 1261657-35-5 (C-(4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-yl)-methylamine)

C-(4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-yl)-methylamine is a specialized organic compound featuring a biphenyl core substituted with trifluoromethoxy and trifluoromethyl groups, along with a methylamine moiety. Its structural design imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The presence of trifluoromethyl and trifluoromethoxy groups enhances metabolic stability and lipophilicity, which can improve bioavailability in drug development. This compound serves as a versatile intermediate for synthesizing bioactive molecules, particularly in the exploration of kinase inhibitors or CNS-targeted therapeutics. Its well-defined reactivity and purity make it suitable for precise synthetic applications in medicinal chemistry.

C-(4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-yl)-methylamine structure

1261657-35-5 structure

Product Name:C-(4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-yl)-methylamine

CAS No:1261657-35-5

MF:C₁₅H₁₁F₆NO

MW:335.244364976883

CID:4991734

Update Time:2025-05-19

C-(4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

- C-(4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-yl)-methylamine
- Inchi： 1S/C15H11F6NO/c16-14(17,18)12-6-9(8-22)5-11(7-12)10-1-3-13(4-2-10)23-15(19,20)21/h1-7H,8,22H2
- InChI Key： RSNYAEPMAKISCU-UHFFFAOYSA-N
- SMILES： FC(C1=CC(CN)=CC(=C1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 375
XLogP3: 4.5
Topological Polar Surface Area: 35.2

C-(4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-yl)-methylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A011010245-1g	C-(4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-yl)-methylamine	1261657-35-5	97%	1g	$1579.40	2023-09-03

C-(4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-yl)-methylamine Related Literature

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Additional information on C-(4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-yl)-methylamine

Comprehensive Overview of C-(4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-yl)-methylamine (CAS No. 1261657-35-5)

C-(4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-yl)-methylamine (CAS No. 1261657-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the biphenyl family, characterized by the presence of trifluoromethoxy and trifluoromethyl groups, which enhance its electronic and steric properties. These modifications make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

In recent years, the demand for fluorinated compounds like C-(4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-yl)-methylamine has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a building block for designing small-molecule inhibitors targeting enzymes and receptors. The compound's lipophilicity and metabolic stability, attributed to the trifluoromethyl group, make it a promising candidate for optimizing pharmacokinetic profiles.

The synthesis of C-(4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-yl)-methylamine involves multi-step organic reactions, including Suzuki-Miyaura coupling and reductive amination. Its CAS No. 1261657-35-5 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and commercial contexts. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly routes to produce fluorinated biphenyl derivatives with minimal environmental impact. Additionally, its compatibility with continuous flow chemistry has opened new avenues for scalable production, addressing the needs of high-throughput screening in drug development.

Emerging applications of C-(4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-yl)-methylamine extend to material science, where its aromatic core and electron-withdrawing groups contribute to the design of organic semiconductors and liquid crystals. The compound's versatility underscores its relevance in interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is critical. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets. Such insights are invaluable for optimizing its efficacy in therapeutic or agricultural formulations.

In summary, C-(4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-yl)-methylamine (CAS No. 1261657-35-5) represents a cutting-edge example of fluorine chemistry with broad industrial and academic implications. Its role in advancing precision medicine and smart agrochemicals highlights the compound's potential to address global challenges in health and sustainability.